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Compound of Interest

Compound Name: Azelastine-13C,d3

Cat. No.: B1146578 Get Quote

Essential Safety and Handling Guide for
Azelastine-13C,d3
This document provides immediate safety, handling, and disposal protocols for Azelastine-
13C,d3, a stable-isotope labeled compound. The guidance is based on the safety profile of its

non-labeled counterpart, Azelastine Hydrochloride, and best practices for handling valuable

isotopically-labeled materials.

Hazard Identification and Personal Protective
Equipment (PPE)
Azelastine Hydrochloride is classified as harmful if swallowed.[1][2] While Azelastine-13C,d3 is

not radioactive, it should be handled with care to prevent contamination and unnecessary

exposure. The primary routes of exposure are inhalation and skin contact.[3]

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is crucial for safe handling.
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PPE Category Specification Rationale

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[4][5]

To prevent skin contact.

Gloves must be inspected

before use.[5]

Eye/Face Protection

Safety glasses with side-

shields or safety goggles.[1][5]

[6]

To protect eyes from dust

particles or splashes.

Skin and Body Laboratory coat.[7]
To prevent contamination of

personal clothing.

Respiratory

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required if dust is

generated and exposure limits

are exceeded.[6][8]

To prevent inhalation of the

powdered compound.

Always handle in accordance with good industrial hygiene and safety practices. Do not eat,

drink, or smoke when using this product, and wash hands thoroughly after handling.[1][2][4]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow minimizes risk and prevents the loss of valuable

material.

Workflow for Handling Azelastine-13C,d3
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Preparation & Storage

Active Handling (in Ventilated Enclosure)

Post-Use & Disposal

Step 1: Receiving
- Inspect packaging for damage.

- Verify compound identity and quantity.

Step 2: Storage
- Store in a tightly sealed container.

- Keep in a cool, dry, well-ventilated place.
- Freezer storage may be recommended.

Secure

Step 3: Weighing & Aliquoting
- Use an analytical balance in a ventilated enclosure.

- Handle carefully to avoid generating dust.
- Use appropriate tools (e.g., anti-static spatula).

Retrieve for Use

Step 4: Solution Preparation
- Add diluent slowly to the solid.

- Ensure complete dissolution before use.

Dissolve

Step 5: Spill & Area Cleanup
- For minor spills, sweep up solid material carefully.

- Avoid creating dust.
- Decontaminate surfaces.

After Experiment

Step 6: Waste Disposal
- Dispose of waste in a suitable, sealed container.

- Follow local, regional, and national hazardous waste regulations.

Contain

Click to download full resolution via product page

A step-by-step workflow for the safe handling of Azelastine-13C,d3.
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Detailed Methodologies:

Receiving: Upon receipt, visually inspect the packaging for any signs of damage. Verify that

the compound name, CAS number, and quantity match the order details.

Storage: Store the compound in its original, tightly closed container in a cool, dry, and well-

ventilated area, protected from light.[1] Some suppliers recommend freezer storage to

maintain product quality.[8]

Weighing: When weighing the solid material, perform the task within a chemical fume hood

or other ventilated enclosure to control airborne levels.[1][4] Use appropriate anti-static

weighing tools. Avoid practices that generate dust.[6]

Solution Preparation: Add the solvent to the weighed solid material. Ensure the container is

properly sealed and mixed to achieve full dissolution.

Spill Management:

Minor Spills: Carefully sweep or scoop up the spilled solid, avoiding dust generation, and

place it into a suitable container for disposal.[6][8]

Major Spills: Evacuate the area and alert the appropriate safety personnel.[6]

Disposal Plan
Proper disposal is critical to ensure environmental safety and regulatory compliance.

Waste Classification: Unused Azelastine-13C,d3 and materials contaminated with it should

be treated as hazardous chemical waste.[8]

Containment: All waste, including empty vials and contaminated consumables (e.g., gloves,

wipes), should be collected in a designated, sealed, and clearly labeled hazardous waste

container.[5][8]

Disposal Route: The disposal of chemical waste must adhere to local, regional, and national

regulations.[8] Do not dispose of this material into the sanitary sewer system.[1] Arrange for

pickup and disposal by a licensed chemical waste management company.
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While household disposal instructions for pharmaceuticals sometimes suggest mixing with

unappealing substances like coffee grounds and discarding in the trash, this is not appropriate

for a laboratory setting.[9][10] The best practice is always professional disposal through a

certified hazardous waste handler.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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